Cas no 102-41-0 (Ethanol,2-[(3-methylphenyl)amino]-)

• Product name: Ethanol,2-[(3-methylphenyl)amino]-
• CAS No: 102-41-0
• MF: C₉H₁₃NO
• MW: 151.205622434616
• CID: 141495
• PubChem ID: 66886

Ethanol,2-[(3-methylphenyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Ethanol,2-[(3-methylphenyl)amino]-
• 2-(3-methylanilino)ethanol
• N-2-HYDROXYETHYL-M-TOLUIDINE
• 1-(2-Hydroxyethyl)-amino-3-methylbenzene
• 2-(3-methyl-anilino)-ethanol
• 2-(3-tolylamino)ethan-1-ol
• 2-(m-Toluidino)ethanol
• 2-[(3-methylphenyl)amino]ethanol
• 2-m-toluidino-ethanol
• 2-m-Toluidinoethanol
• 2-m-Tolylaminoethanol
• Ethanol, 2-((3-methylphenyl)amino)-
• Hydroxyethyl-3-toluidine
• m-Tolylethanolamine
• N-(2-hydroxyethyl)-m-toluidine
• N-(m-tolyl)aminoethanol
• NSC2153
• 2-(3-Methylphenylamino)ethanol
• FT-0718015
• 2-[(3-methylphenyl)amino]ethan-1-ol
• DTXSID0059249
• CS-0335659
• 2-(3-TOLYLAMINO)ETHANOL
• N-MONOHYDROXYETHYL-M-TOLUIDINE
• 2-((3-METHYLPHENYL)AMINO)ETHANOL
• NSC-2153
• SCHEMBL1004459
• VS-07284
• N-hydroxyethyl-m-toluidine
• N-(2-HYDROXYETHYL)-3-METHYLANILINE
• NS00023143
• 2-(m-Tolylamino)ethanol
• 102-41-0
• Ethanol, 2-m-toluidino-
• N-3-TOLYLETHANOLAMINE
• N-(3-METHYLPHENYL)ETHANOLAMINE
• MFCD00045970
• Ethanol, 2-[(3-methylphenyl)amino]-
• 4QM1Y2WWX6
• UNII-4QM1Y2WWX6
• EINECS 203-029-9
• NSC 2153
• 2-(M-tolylamino)ethan-1-ol
• N-(.BETA.-HYDROXYETHYL)-M-TOLUIDINE
• W-108872
• AKOS000253498
• N-.BETA.-HYDROXYETHYL-3-METHYLANILINE
• GZCPEUOCUUNCLZ-UHFFFAOYSA-N
• BBL022936
• DTXCID3032678
• Ethanol, 2-m-toluidino-(8CI)
• N-(BETA-HYDROXYETHYL)-M-TOLUIDINE
• DS-007568
• STL289852
• N-BETA-HYDROXYETHYL-3-METHYLANILINE

• Inchi： 1S/C9H13NO/c1-8-3-2-4-9(7-8)10-5-6-11/h2-4,7,10-11H,5-6H2,1H3
• InChI Key： GZCPEUOCUUNCLZ-UHFFFAOYSA-N
• SMILES： OCCNC1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 151.09979
• Monoisotopic Mass: 151.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.6
• Tautomer Count: nothing
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes

Additional information on Ethanol,2-[(3-methylphenyl)amino]-

Ethanol,2-[(3-methylphenyl)amino]-: A Comprehensive Overview

Ethanol,2-[(3-methylphenyl)amino]-, also known by its CAS number 102-41-0, is a versatile organic compound with significant applications in various fields. This compound is a derivative of ethanol, where the hydroxyl group (-OH) is substituted with an amino group (-NH-) attached to a 3-methylphenyl ring. Its molecular formula is C9H13NO, and it has a molecular weight of 147.2 g/mol. The compound exhibits a melting point of approximately -5°C and a boiling point around 165°C under standard conditions.

Ethanol,2-[(3-methylphenyl)amino]- is widely used in the pharmaceutical industry as an intermediate in the synthesis of various drugs. Recent studies have highlighted its potential in the development of novel therapeutic agents targeting specific biological pathways. For instance, researchers have explored its role in the synthesis of anti-inflammatory and anti-cancer drugs due to its ability to interact with key enzymes involved in these processes.

The synthesis of Ethanol,2-[(3-methylphenyl)amino]- involves several methods, with the most common being the nucleophilic substitution reaction. In this process, an alcohol group is replaced by an amine group through the use of appropriate reagents. The reaction conditions are optimized to ensure high yield and purity of the product. Recent advancements in catalytic systems have further enhanced the efficiency of this synthesis pathway.

In terms of physical properties, Ethanol,2-[(3-methylphenyl)amino]- is a colorless liquid with a characteristic odor. It is sparingly soluble in water but exhibits good solubility in organic solvents such as ethanol and dichloromethane. These properties make it suitable for use in various chemical reactions and formulations.

One of the most promising applications of Ethanol,2-[(3-methylphenyl)amino]- is in the field of materials science. Researchers have investigated its use as a precursor for the synthesis of advanced polymers and materials with tailored properties. For example, it has been employed in the development of biodegradable polymers for biomedical applications.

Recent studies have also explored the environmental impact of Ethanol,2-[(3-methylphenyl)amino]- and its degradation pathways. Understanding its biodegradation mechanisms is crucial for assessing its safety and sustainability in industrial applications. Findings indicate that under aerobic conditions, the compound undergoes rapid microbial degradation, reducing its environmental footprint.

In conclusion, Ethanol,2-[(3-methylphenyl)amino]- (CAS No. 102-41-0) is a valuable compound with diverse applications across multiple industries. Its role as an intermediate in drug synthesis and its potential in materials science highlight its importance in modern chemistry. As research continues to uncover new uses and optimize its production methods, this compound will likely play an even greater role in advancing technological and medical innovations.